3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-trifluoromethylbenzoic acid, 95%

• IUPAC Name: 3-(5-methoxycarbonylthiophen-3-yl)-5-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C14H9F3O4S/c1-21-13(20)11-5-9(6-22-11)7-2-8(12(18)19)4-10(3-7)14(15,16)17/h2-6H,1H3,(H,18,19)
• InChI Key: LESLWXVYTQGHHZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CS1)C2=CC(=CC(=C2)C(F)(F)F)C(=O)O
• Molecular Formula: C14H9F3O4S
• DSSTOX Substance ID: DTXSID50691008
• Molecular Weight: 330.28 g/mol
• CAS RN: 1261930-17-9

Description

3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-trifluoromethylbenzoic acid, 95% (3-MCTFMB), is an organic compound with a wide range of applications in scientific research. It is a derivative of the thiophene ring, containing a trifluoromethylbenzoic acid moiety and a methoxycarbonyl group. 3-MCTFMB has several unique properties that make it a valuable tool for scientists in various fields, including biochemistry, physiology, and medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-trifluoromethylbenzoic acid, 95% is not yet fully understood. However, it is believed to act as an inhibitor of several enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs in the body. Additionally, it is believed to bind to certain proteins and other molecules in the body, which can affect their function and activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-trifluoromethylbenzoic acid, 95% are not yet fully understood. However, it is believed to have a wide range of effects on the body, including the inhibition of certain enzymes, the binding to certain proteins and other molecules, and the modulation of certain metabolic pathways. Additionally, 3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-trifluoromethylbenzoic acid, 95% has been shown to have anti-inflammatory, antioxidant, and anti-cancer effects in animal studies.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-trifluoromethylbenzoic acid, 95% in laboratory experiments include its high purity and its versatility. It is also relatively easy to synthesize and is stable in a variety of conditions. However, there are some limitations to using 3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-trifluoromethylbenzoic acid, 95% in laboratory experiments. For example, it is not soluble in water and can be difficult to dissolve in organic solvents. Additionally, it can be toxic and should be handled with care.

Future Directions

The future of 3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-trifluoromethylbenzoic acid, 95% is promising, as it has been shown to have a wide range of applications in scientific research. Future research will focus on further elucidating the biochemical and physiological effects of 3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-trifluoromethylbenzoic acid, 95%, as well as its potential therapeutic applications. Additionally, research will focus on improving the synthesis process and making it more efficient and cost-effective. Finally, research will focus on exploring new applications for 3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-trifluoromethylbenzoic acid, 95%, such as in drug development and environmental monitoring.

Synthesis Methods

The synthesis of 3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-trifluoromethylbenzoic acid, 95% is a straightforward process that involves the reaction of thiophene-3-carboxaldehyde with trifluoromethylbenzoic anhydride in the presence of a base, such as pyridine. The reaction is typically carried out in a solvent, such as dichloromethane, and is heated to a temperature of approximately 150°C. The resulting product is a white powder that is 95% pure by weight.

Scientific Research Applications

3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-trifluoromethylbenzoic acid, 95% is a versatile compound that can be used in a variety of scientific research applications. It has been used in studies of the structure and function of proteins, enzymes, and other biological molecules. It has also been used to study the interactions between drugs and their targets, as well as to study the metabolism of drugs in the body. Additionally, 3-[5-(Methoxycarbonyl)thiophen-3-yl]-5-trifluoromethylbenzoic acid, 95% has been used to study the effects of various environmental pollutants on human health.